Cas no 672906-72-8 ((R)-N-Methyl-1-4-(trifluoromethyl)phenylethylamine)

• Product Name: (R)-N-Methyl-1-4-(trifluoromethyl)phenylethylamine
• CAS No: 672906-72-8
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• MDL: MFCD07779107
• CID: 502500
• PubChem ID: 24888886
• Update Time: 2023-11-22

(R)-N-Methyl-1-4-(trifluoromethyl)phenylethylamine Chemical and Physical Properties

Names and Identifiers

• (R)-N-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• HJCYBPVJJPKIFJ-SSDOTTSWSA-N
• N13175
• CS-0322667
• SCHEMBL709220
• methyl[(1R)-1-[4-(trifluoromethyl)phenyl]ethyl]amine
• 672906-72-8
• A931783
• (R)-N-methyl-1-(4-(trifluoromethyl)phenyl)ethan-1-amine
• (alphaR)-N,alpha-Dimethyl-4-(trifluoromethyl)benzenemethanamine
• (1R)-N-methyl-1-[4-(trifluoromethyl)phenyl]ethanamine
• DTXSID201203855
• (R)-N-Methyl-1-(4-(trifluoromethyl)phenyl)ethanamine
• MFCD07779107
• (1R)-N-Methyl-1-[4-(trifluoromethyl)phenyl]ethylamine
• (R)-N-Methyl-1-4-(trifluoromethyl)phenylethylamine

• MDL： MFCD07779107
• Inchi： 1S/C10H12F3N/c1-7(14-2)8-3-5-9(6-4-8)10(11,12)13/h3-7,14H,1-2H3/t7-/m1/s1
• InChI Key： HJCYBPVJJPKIFJ-SSDOTTSWSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@@H](C)NC)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų